Cas no 130065-61-1 (Atiprimod Dihydrochloride)

• Product Name: Atiprimod Dihydrochloride
• CAS No: 130065-61-1
• MF: C₂₂H₄₆Cl₂N₂
• MW: 409.520044803619
• CID: 142000
• PubChem ID: 166556
• Update Time: 2025-05-21

Atiprimod Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.5]decane-2-propanamine,N,N-diethyl-8,8-dipropyl-, hydrochloride (1:2)
• 3-(8,8-dipropyl-2-azaspiro[4.5]decan-2-yl)-N,N-diethylpropan-1-amine,dihydrochloride
• Atiprimod dihydrochloride
• 3-(8,8-dipropyl-2-azaspiro[4.5]dec-2-yl)-N,N-diethylpropan-1-amine
• Atiprimod hydrochloride
• N,N-Diethyl-8,8-dipropyl-2-azaspiro[4.5]decane-2-propanamine dihydrochloride
• SK&F-106615-A2
• SK&F-106615-I2(dimaleate)
• UNII-O12I24570R
• Atiprimod HCl
• 2-(3-(Diethylamino)propyl)-8,8-dipropyl-2-azaspiro(4.5)decane dihydrochloride
• SKF-106615-A2
• SCHEMBL5116678
• DTXSID20156331
• Atiprimod dihydrochloride (USAN)
• 2-[3-(Diethylamino)propyl]-8,8-dipropyl-2-azaspiro[4.5]decane dihydrochloride
• SK&F-106615-I2
• 130065-61-1
• SKF 1006615-A2
• O12I24570R
• Q27285187
• CHEMBL3215883
• Atiprimod dihydrochloride [USAN]
• N,N-Diethyl-8,8-dipropyl-2-azaspiro[4.5]decane-2-propanaminedihydrochloride
• 2-Azaspiro(4.5)decane-2-propanamine, N,N-diethyl-8,8-dipropyl-, dihydrochloride
• Atiprimoddihydrochloride
• AKOS024458234
• 2-Azaspiro(4.5)decane-2-propanamine N,N-diethyl-8,8-dipropyl-, dihydrochloride
• D03003
• SK&F 106615-A2
• 3-(8,8-dipropyl-2-azaspiro[4.5]decan-2-yl)-N,N-diethylpropan-1-amine;dihydrochloride
• CS-0032955
• HY-110102
• Atiprimod (hydrochloride)
• Azaspirane)
• DTXCID5078822
• Atiprimod Dihydrochloride

• Inchi： 1S/C22H44N2.2ClH/c1-5-10-21(11-6-2)12-14-22(15-13-21)16-19-24(20-22)18-9-17-23(7-3)8-4;;/h5-20H2,1-4H3;2*1H
• InChI Key： MOUZYBYTICOTFQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCN(CC)CC)CCC2(C1)CCC(CCC)(CCC)CC2

Computed Properties

• Exact Mass: 336.35072
• Monoisotopic Mass: 408.303805
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 332
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5

Experimental Properties

• Density: 0.91
• Boiling Point: 390°C at 760 mmHg
• Flash Point: 166.5°C
• Refractive Index: 1.499
• PSA: 6.48

Additional information on Atiprimod Dihydrochloride

Atiprimod Dihydrochloride: A Comprehensive Overview

Atiprimod Dihydrochloride, also known as CAS No. 130065-61-1, is a compound of significant interest in the fields of pharmacology and drug development. This compound has garnered attention due to its potential applications in various therapeutic areas, including immunology and oncology. The name Atiprimod Dihydrochloride itself suggests its chemical composition, with "dihydrochloride" indicating the presence of two hydrochloride groups attached to the molecule. This structural feature plays a crucial role in its pharmacokinetic properties and bioavailability.

The chemical structure of CAS No. 130065-61-1 is characterized by a complex arrangement of functional groups that contribute to its biological activity. Recent studies have highlighted its ability to modulate immune responses, making it a promising candidate for immunotherapeutic interventions. Researchers have explored its mechanism of action, particularly its interaction with immune cells such as T-cells and dendritic cells, which are pivotal in orchestrating immune responses against pathogens and cancerous cells.

One of the most compelling aspects of Atiprimod Dihydrochloride is its potential in oncology. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth and enhancing the antitumor immune response. This compound has shown synergistic effects when combined with other immunotherapeutic agents, such as checkpoint inhibitors, suggesting a novel approach to cancer treatment. The ability of CAS No. 130065-61-1 to modulate the tumor microenvironment has been a focal point of recent investigations, with promising results indicating improved survival rates in animal models.

In addition to its oncological applications, Atiprimod Dihydrochloride has also been studied for its potential in treating autoimmune diseases. By regulating the activity of pro-inflammatory cytokines, this compound exhibits anti-inflammatory properties that could be beneficial in conditions such as rheumatoid arthritis and inflammatory bowel disease. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects, marking a significant step toward its potential approval as a therapeutic agent.

The development of CAS No. 130065-61-1 into a viable drug candidate has been supported by advancements in medicinal chemistry and pharmacology. Researchers have optimized its chemical structure to enhance its pharmacokinetic profile, ensuring better absorption and distribution within the body. These optimizations have also minimized potential side effects, making it a more attractive option for long-term therapeutic use.

Looking ahead, the future of Atiprimod Dihydrochloride appears bright, with ongoing research exploring its applications in personalized medicine. The integration of biomarkers and predictive modeling techniques is expected to further refine its therapeutic potential, enabling tailored treatments for individual patients. As the field of immunotherapy continues to evolve, compounds like CAS No. 130065-61-1 are likely to play a central role in shaping the next generation of therapeutic interventions.

In conclusion, Atiprimod Dihydrochloride, or CAS No. 130065-61-1, represents a significant advancement in drug development with broad implications for immunology and oncology. Its unique chemical properties, coupled with cutting-edge research findings, position it as a promising candidate for addressing unmet medical needs. As clinical trials progress and new insights emerge, this compound holds the potential to revolutionize treatment approaches and improve patient outcomes worldwide.